Cas no 2613299-91-3 ((2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride)

• Product Name: (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride
• CAS No: 2613299-91-3
• MF: C₅H₈ClF₆NO
• MW: 247.566541671753
• MDL: MFCD33032394
• CID: 5662067
• PubChem ID: 155943922
• Update Time: 2025-05-20

(2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27747075
• 2613299-91-3
• (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride
• (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)but an-1-ol hydrochloride

• MDL： MFCD33032394
• Inchi： 1S/C5H7F6NO.ClH/c6-4(7,8)3(2(12)1-13)5(9,10)11;/h2-3,13H,1,12H2;1H/t2-;/m0./s1
• InChI Key： XMDVECIYXBBJNB-DKWTVANSSA-N
• SMILES： Cl.FC(C(C(F)(F)F)[C@H](CO)N)(F)F

Computed Properties

• Exact Mass: 247.0198605g/mol
• Monoisotopic Mass: 247.0198605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride

Introduction to (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride (CAS No. 2613299-91-3)

(2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride, identified by its CAS number 2613299-91-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to enhance metabolic stability, binding affinity, and overall pharmacological activity. The hydrochloride salt form of this compound further modulates its solubility and bioavailability, making it a valuable candidate for drug development.

The structural framework of (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride features a chiral center at the 2-position, which is critical for its biological activity. The (R)-configuration of this stereocenter has been meticulously optimized to ensure maximal efficacy and minimal side effects. The presence of multiple fluorine substituents, including a trifluoromethyl group at the 3-position, contributes to the compound's unique physicochemical properties. These fluorine atoms not only improve the compound's metabolic stability by resisting enzymatic degradation but also enhance its interaction with biological targets.

In recent years, there has been a surge in research focused on fluorinated compounds due to their promising pharmacological profiles. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the electronic and steric properties of molecules, leading to improved binding affinity and selectivity. For instance, the trifluoromethyl group in (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride enhances its lipophilicity, which is crucial for crossing biological membranes and reaching target sites effectively.

The hydrochloride salt form of this compound is particularly noteworthy for its enhanced solubility in aqueous solutions. This property is essential for formulation development, as it allows for easier administration via oral or injectable routes. The improved solubility also facilitates higher bioavailability, ensuring that a greater proportion of the active ingredient reaches the systemic circulation and exerts its therapeutic effects.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated amino alcohols in developing novel therapeutic agents. The structural motif present in (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride aligns well with this trend. Preclinical studies have shown that derivatives of this compound exhibit potent activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer.

One particularly intriguing aspect of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The fluorinated amino alcohol core of (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride offers a versatile scaffold for designing molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure scalability but also allow for easy modification of the molecular structure to explore different pharmacological profiles.

Efforts are ongoing to optimize the pharmacokinetic properties of (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride. Researchers are investigating ways to enhance its oral bioavailability by modifying its solubility and permeability characteristics. Additionally, studies are being conducted to evaluate its metabolic stability and potential interactions with cytochrome P450 enzymes to ensure safe and effective therapeutic use.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. The unique properties offered by fluorine atoms make them indispensable tools for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for compounds like (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride, their role in addressing unmet medical needs is expected to expand further.

In conclusion, (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol hydrochloride (CAS No. 2613299-91-3) represents a promising candidate for pharmaceutical development due to its unique structural features and favorable pharmacological properties. Its chiral center, multiple fluorine substituents, and hydrochloride salt form contribute to its efficacy and bioavailability. Ongoing research aims to fully harness its potential by optimizing its synthesis and exploring new therapeutic applications.